Cas no 1806044-99-4 (4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1806044-99-4
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4922536
• Update Time: 2025-10-30

4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C8H5F3N2/c9-7-5(8(10)11)2-4-13-6(7)1-3-12/h2,4,8H,1H2
• InChI Key： IAHYGSFHIWKVOM-UHFFFAOYSA-N
• SMILES： FC1C(CC#N)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806044-99-4)

4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806044-99-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group and a fluorine substituent on the pyridine ring, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for fluorinated building blocks like 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile has surged, driven by their utility in drug discovery and material science. The compound's electron-withdrawing properties make it a valuable intermediate for constructing pharmaceutical intermediates and agrochemicals. Its CAS No. 1806044-99-4 is frequently searched in chemical databases, reflecting its growing relevance in industrial and academic settings.

One of the key trends in organic chemistry is the incorporation of fluorine atoms into molecular frameworks to improve metabolic stability and bioavailability. 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile aligns perfectly with this trend, as its difluoromethyl group can modulate the physicochemical properties of target molecules. This has led to its use in the design of kinase inhibitors and antiviral agents, addressing pressing healthcare challenges such as drug-resistant infections and chronic diseases.

The synthesis of 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile typically involves multi-step reactions, including halogenation and cyanation processes. Its high purity and stability under standard conditions make it a reliable choice for laboratory and industrial applications. Researchers often highlight its compatibility with cross-coupling reactions, which are pivotal in modern organic synthesis.

From an environmental perspective, the compound's low toxicity and biodegradability are advantageous, aligning with the global push for green chemistry practices. Its applications extend beyond pharmaceuticals to include electronic materials and liquid crystals, where its fluorine-rich structure contributes to desired electronic and optical properties.

In summary, 4-(Difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806044-99-4) represents a versatile and high-value chemical entity with broad applications in drug development, material science, and agrochemical innovation. Its unique structural features and compatibility with modern synthetic methodologies ensure its continued relevance in cutting-edge research.